Cas no 1258628-13-5 (3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid
• CAS No: 1258628-13-5
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• MDL: MFCD18086707
• CID: 2760980
• PubChem ID: 53224986
• Update Time: 2025-06-11

3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70688718
• MFCD18086707
• 3-(4-HYDROXYPHENYL)-5-HYDROXYBENZOIC ACID
• SCHEMBL18703888
• 4',5-Dihydroxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid, 95%
• 1258628-13-5
• 3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid

• MDL： MFCD18086707
• Inchi： 1S/C13H10O4/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7,14-15H,(H,16,17)
• InChI Key： UAOTVERFCRXXTK-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 230.05790880Da
• Monoisotopic Mass: 230.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid

3-(4-Hydroxyphenyl)-5-hydroxybenzoic Acid: An Overview of CAS No. 1258628-13-5

3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid (CAS No. 1258628-13-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid is a phenolic compound characterized by a benzene ring substituted with hydroxyl groups at the 3- and 5-positions, and a 4-hydroxyphenyl group attached to the 3-position. The presence of multiple hydroxyl groups imparts significant polarity and hydrogen-bonding capabilities to the molecule, which can influence its solubility, stability, and biological activity. The compound has a molecular formula of C₁₃H₁₀O₄ and a molecular weight of approximately 234.21 g/mol.

Synthesis Methods

The synthesis of 3-(4-hydroxyphenyl)-5-hydroxybenzoic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-hydroxyacetophenone with salicylic acid in the presence of a suitable catalyst. Another approach involves the condensation of 4-hydroxybenzaldehyde with salicylaldehyde followed by oxidation to form the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing biocatalysts to enhance yield and reduce by-products.

Biological Activities

3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid has been extensively studied for its potential biological activities, particularly in the areas of anti-inflammatory, antioxidant, and anticancer properties. Research has shown that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties are attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

In the context of cancer research, 3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid has demonstrated promising anticancer activity against various cancer cell lines. Studies have reported that it can induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit angiogenesis, which is crucial for tumor growth and metastasis.

Clinical Applications and Research Advancements

The potential therapeutic applications of 3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid have led to increased interest in its clinical development. Preclinical studies have shown promising results in animal models of inflammatory diseases such as arthritis and colitis. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In addition to its anti-inflammatory and anticancer properties, recent research has also explored the potential neuroprotective effects of 3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid. Studies have indicated that it can protect neurons from oxidative damage and reduce neuroinflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

3-(4-Hydroxyphenyl)-5-hydroxybenzoic acid (CAS No. 1258628-13-5) is a multifaceted compound with a wide range of biological activities that hold promise for various therapeutic applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.